Cas no 91076-96-9 (ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate)

• Product Name: ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
• CAS No: 91076-96-9
• MF: C₁₃H₁₂BrNO₂S
• MW: 326.208881378174
• MDL: MFCD03980969
• CID: 811173
• PubChem ID: 2363668
• Update Time: 2025-04-19

ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid, 3-amino-5-(4-bromophenyl)-, ethyl ester
• 3-Amino-5-(4-bromo-phenyl)-thiophene-2-carboxylic acid ethyl ester
• ethyl 3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
• MFCD03980969
• HMS2431L15
• MLS000565034
• SMR000152337
• 91076-96-9
• FT-0726128
• EN300-05020
• cid_2363668
• Z56910406
• J-511631
• AKOS000122564
• BDBM78102
• CHEMBL1520582
• ETHYL 3-AMINO-5-(4-BROMOPHENYL)-2-THIOPHENECARBOXYLATE
• 3-amino-5-(4-bromophenyl)thiophene-2-carboxylic acid ethyl ester
• 3-amino-5-(4-bromophenyl)-2-thiophenecarboxylic acid ethyl ester
• DTXSID30368261
• ethyl 3-azanyl-5-(4-bromophenyl)thiophene-2-carboxylate
• ethyl3-amino-5-(4-bromophenyl)thiophene-2-carboxylate
• G36838

• MDL： MFCD03980969
• Inchi： 1S/C13H12BrNO2S/c1-2-17-13(16)12-10(15)7-11(18-12)8-3-5-9(14)6-4-8/h3-7H,2,15H2,1H3
• InChI Key： JKLWLDQXFCTDSF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(=C(C(=O)OCC)S1)N

Computed Properties

• Exact Mass: 324.977212
• Monoisotopic Mass: 324.977212
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• XLogP3: 4.4

Experimental Properties

• Density: 1.502
• Boiling Point: 490.7°Cat760mmHg
• Flash Point: 250.6°C
• Refractive Index: 1.633